Cas no 1356087-42-7 (2-Benzyloxy-3-methylpyridine-5-boronic acid)

2-Benzyloxy-3-methylpyridine-5-boronic acid is a boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions, facilitating the synthesis of biaryl and heteroaryl compounds. The benzyloxy and methyl substituents enhance its stability and reactivity, making it particularly useful in pharmaceutical and agrochemical research. Its boronic acid functional group allows for efficient palladium-catalyzed coupling with aryl or vinyl halides, enabling the construction of complex molecular architectures. The compound’s purity and well-defined structure ensure consistent performance in organic synthesis. Suitable for controlled environments, it should be stored under inert conditions to preserve its reactivity.
2-Benzyloxy-3-methylpyridine-5-boronic acid structure
1356087-42-7 structure
Product Name:2-Benzyloxy-3-methylpyridine-5-boronic acid
CAS No:1356087-42-7
MF:C13H14BNO3
MW:243.066163539886
MDL:MFCD18254341
CID:1039319
Update Time:2025-06-07

2-Benzyloxy-3-methylpyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (6-(Benzyloxy)-5-methylpyridin-3-yl)boronic acid
    • 2-BENZYLOXY-3-METHYLPYRIDINE-5-BORONIC ACID
    • 2-Benzyloxy-3-methylpyridine-5-boronic acid
    • MDL: MFCD18254341
    • Inchi: 1S/C13H14BNO3/c1-10-7-12(14(16)17)8-15-13(10)18-9-11-5-3-2-4-6-11/h2-8,16-17H,9H2,1H3
    • InChI Key: XFSHWFVWTSYSGZ-UHFFFAOYSA-N
    • SMILES: O(C1C(C)=CC(B(O)O)=CN=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.10700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 62.58000
  • LogP: 0.64880

2-Benzyloxy-3-methylpyridine-5-boronic acid Pricemore >>

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